Cas no 58943-96-7 (Phenophosphazine, 5,10-dihydro-5-methyl-10-phenyl-, 10-oxide)

• Product Name: Phenophosphazine, 5,10-dihydro-5-methyl-10-phenyl-, 10-oxide
• CAS No: 58943-96-7
• MF: C₁₉H₁₆NOP
• MW: 305.310205459595
• CID: 340396
• PubChem ID: 12550144
• Update Time: 2025-04-19

Phenophosphazine, 5,10-dihydro-5-methyl-10-phenyl-, 10-oxide Chemical and Physical Properties

Names and Identifiers

• Phenophosphazine, 5,10-dihydro-5-methyl-10-phenyl-, 10-oxide
• 5-methyl-10-phenylphenophosphazinine 10-oxide
• 5-Methyl-10-phenyl-5,10-dihydro-10lambda~5~-phenazaphosphinin-10-one
• SCHEMBL19660984
• DTXSID90502220
• 5-methyl-10-phenyl-10-oxo-5,10-dihydrophenophosphazine
• 58943-96-7

• Inchi： 1S/C19H16NOP/c1-20-16-11-5-7-13-18(16)22(21,15-9-3-2-4-10-15)19-14-8-6-12-17(19)20/h2-14H,1H3
• InChI Key： CMTJMORIBGWZKM-UHFFFAOYSA-N
• SMILES： P1(C2C=CC=CC=2)(C2C=CC=CC=2N(C)C2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 305.09708
• Monoisotopic Mass: 305.096951132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31